Cas no 588729-06-0 (2-(4-Chloropyridin-2-yl)-1-phenylethanone)

• Product Name: 2-(4-Chloropyridin-2-yl)-1-phenylethanone
• CAS No: 588729-06-0
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 1093308
• PubChem ID: 72942663
• Update Time: 2025-06-11

2-(4-Chloropyridin-2-yl)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloropyridin-2-yl)-1-phenylethanone
• 588729-06-0
• 2-(4-chloropyridin-2-yl)-1-phenylethan-1-one

• Inchi： 1S/C13H10ClNO/c14-11-6-7-15-12(8-11)9-13(16)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： OWARFHZBBHCLNH-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.0452
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-Chloropyridin-2-yl)-1-phenylethanone

Introduction to 2-(4-Chloropyridin-2-yl)-1-phenylethanone (CAS No. 588729-06-0)

2-(4-Chloropyridin-2-yl)-1-phenylethanone, identified by the Chemical Abstracts Service Number (CAS No.) 588729-06-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic ketone exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound's molecular structure consists of a phenyl group attached to an ethanone moiety, which is further linked to a 4-chloropyridine ring. Such a configuration makes it a valuable scaffold for designing novel bioactive molecules.

The 4-chloropyridin-2-yl substituent plays a crucial role in determining the chemical and pharmacological properties of this compound. Chloropyridine derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the chlorine atom at the 4-position enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in synthetic chemistry for further functionalization and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(4-chloropyridin-2-yl)-1-phenylethanone. Researchers have been investigating its role as an intermediate in the synthesis of more complex molecules with therapeutic implications. The compound's ability to serve as a precursor for various pharmacophores has made it a focal point in drug discovery programs aimed at addressing unmet medical needs.

One of the most compelling aspects of 2-(4-chloropyridin-2-yl)-1-phenylethanone is its versatility in medicinal chemistry. The combination of the phenyl and chloropyridine moieties provides multiple sites for chemical modification, allowing scientists to tailor its properties for specific biological targets. For instance, studies have demonstrated its utility in developing inhibitors targeting enzymes involved in cancer progression. The ethanone group can be further modified to introduce additional functional groups, such as hydroxyl or amine moieties, which can enhance binding affinity to biological receptors.

The synthesis of 2-(4-chloropyridin-2-yl)-1-phenylethanone typically involves multi-step organic reactions, starting from readily available precursors like 4-chloroacetonitrile and benzaldehyde. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results. These methods not only improve efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

From a computational chemistry perspective, 2-(4-chloropyridin-2-yl)-1-phenylethanone has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its interactions with biological targets at the atomic level. By leveraging computational tools, researchers can predict binding affinities, identify key pharmacophoric elements, and design analogs with enhanced potency and selectivity. Such insights are invaluable for guiding experimental efforts in drug development.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds like 2-(4-chloropyridin-2-yl)-1-phenylethanone for high-throughput screening (HTS) campaigns. These screens facilitate the rapid identification of lead compounds with promising pharmacological activity. The ease with which this molecule can be modified makes it an attractive candidate for such initiatives.

In conclusion, 2-(4-chloropyridin-2-yl)-1-phenylethanone (CAS No. 588729-06-0) represents a fascinating subject of study in modern chemical biology and drug discovery. Its unique structural features and versatile reactivity position it as a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow further.